2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H21ClN4O2S/c22-18-9-2-3-10-20(18)29(27,28)25-17-8-6-7-16(15-17)19-11-12-21(24-23-19)26-13-4-1-5-14-26/h2-3,6-12,15,25H,1,4-5,13-14H2
• InChI Key: MXWXSZIIVMAZOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN4O2S
• Molecular Weight: 428.9 g/mol

Description

The compound “2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural element in many pharmaceuticals. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The specific compound you mentioned likely has a complex structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperidine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Mechanism of Action

2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide inhibits this compound by binding to its ATP-binding site, preventing the phosphorylation of downstream substrates. This leads to the modulation of various signaling pathways involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
The inhibition of this compound by this compound has been shown to have various biochemical and physiological effects, including the modulation of insulin signaling, cell cycle regulation, and apoptosis. The compound has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-kB signaling.

Advantages and Limitations for Lab Experiments

2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide has several advantages for lab experiments, including its high potency and specificity for this compound inhibition. However, the compound has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide could focus on its potential therapeutic applications in other diseases, such as inflammatory bowel disease and neurodegenerative disorders. Additionally, further studies could investigate the compound's potential synergy with other drugs and its effects on other signaling pathways. Finally, the development of more potent and selective this compound inhibitors could lead to the development of more effective therapies for various diseases.

Scientific Research Applications

2-chloro-N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. The compound has been shown to inhibit this compound, which plays a crucial role in the pathogenesis of these diseases. In cancer, this compound inhibition has been shown to induce cell cycle arrest and apoptosis, leading to the suppression of tumor growth. In Alzheimer's disease, this compound inhibition has been shown to reduce the accumulation of amyloid-beta plaques, a hallmark of the disease. In diabetes, this compound inhibition has been shown to enhance insulin sensitivity and glucose uptake, leading to improved glycemic control.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some piperidine derivatives can be harmful if inhaled, swallowed, or in contact with skin.